Cas no 2229594-47-0 (3-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylpropanoic acid
• CAS No: 2229594-47-0
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5971362
• PubChem ID: 165843771
• Update Time: 2025-06-11

3-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylpropanoic acid
• EN300-1824810
• 2229594-47-0

• Inchi： 1S/C12H17NO4/c1-12(2,11(14)15)5-8-9(16-3)6-13-7-10(8)17-4/h6-7H,5H2,1-4H3,(H,14,15)
• InChI Key： MZHDGXJIIOUWOA-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1C(=CN=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.6Ų

Additional information on 3-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylpropanoic acid

3-(3,5-Dimethoxypyridin-4-yl)-2,2-dimethylpropanoic Acid: A Comprehensive Overview

The compound 3-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylpropanoic acid, identified by the CAS number 2229594-47-0, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis, applications, and recent research findings related to this compound.

The molecular structure of 3-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylpropanoic acid comprises a pyridine ring substituted with methoxy groups at positions 3 and 5, and a propanoic acid moiety attached at position 4. The presence of the methoxy groups contributes to the compound's stability and enhances its solubility in organic solvents. The propanoic acid group introduces acidity and can participate in various chemical reactions, making it a versatile functional group for further modifications.

Recent studies have highlighted the potential of this compound in the field of pharmacology. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition assays. For instance, a study published in 2023 demonstrated that 3-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylpropanoic acid exhibits significant inhibitory activity against certain metalloenzymes, suggesting its potential as a lead compound for drug development.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent oxidation. The synthesis begins with the preparation of the pyridine derivative followed by the introduction of the propanoic acid group. Recent advancements in catalytic methods have improved the yield and purity of this synthesis pathway.

The application of 3-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylpropanoic acid extends beyond pharmacology. It has been investigated for its role in materials science as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it an attractive candidate for constructing porous materials with applications in gas storage and catalysis.

From an environmental perspective, researchers have explored the biodegradability of this compound under various conditions. Studies indicate that under aerobic conditions, the compound undergoes rapid degradation due to its functional groups being susceptible to microbial attack. This finding is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 3-(3,5-dimethoxypyridin-4-yl)-2,2-dimethylpropanoic acid, CAS number 2229594-47-0, is a multifaceted compound with diverse applications across pharmacology, materials science, and environmental chemistry. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in these fields. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in scientific advancements.